Cas no 2411253-35-3 (N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide)
N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- Z3687609053
- N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide
- EN300-7560643
- 2411253-35-3
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- Inchi: 1S/C12H12ClNO2/c13-9-3-1-8(2-4-9)12(5-6-12)14-11(15)10-7-16-10/h1-4,10H,5-7H2,(H,14,15)
- InChI Key: SIAWOGJRBLGOHU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1(CC1)NC(C1CO1)=O
Computed Properties
- Exact Mass: 237.0556563g/mol
- Monoisotopic Mass: 237.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 41.6Ų
N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7560643-1.0g |
N-[1-(4-chlorophenyl)cyclopropyl]oxirane-2-carboxamide |
2411253-35-3 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide
Comprehensive Overview of N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide (CAS No. 2411253-35-3)
The compound N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide (CAS No. 2411253-35-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and oxirane moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological pathways. The presence of the 4-chlorophenyl group further enhances its reactivity, enabling diverse synthetic transformations.
In recent years, the demand for novel heterocyclic compounds like N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide has surged, driven by advancements in medicinal chemistry and material science. This compound aligns with the growing trend of exploring small-molecule therapeutics and sustainable agrochemicals. Its CAS No. 2411253-35-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patent filings.
The synthesis of N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide involves multi-step organic reactions, often starting from readily available precursors such as 4-chlorobenzaldehyde and cyclopropylamine. The incorporation of the oxirane ring (also known as an epoxide) introduces a high degree of functionalization, making the compound a versatile intermediate. This characteristic is particularly valuable in the development of targeted therapies and crop protection agents, where specificity and efficacy are paramount.
From a pharmacological perspective, the N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide scaffold has shown promise in preliminary studies for its potential to interact with enzymes and receptors involved in inflammatory and metabolic disorders. Its chlorophenyl moiety is known to enhance lipophilicity, which can improve membrane permeability—a key factor in drug bioavailability. These attributes make it a subject of interest for researchers investigating next-generation therapeutics and precision medicine.
In the agrochemical sector, the compound's oxirane functionality is leveraged for its reactivity with biological targets in pests and pathogens. This has led to exploratory studies on its use in sustainable pest control solutions, aligning with global efforts to reduce environmental impact. The 4-chlorophenyl group further contributes to its stability under field conditions, a critical factor for long-lasting efficacy.
Safety and regulatory compliance are paramount when working with N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Researchers are advised to consult material safety data sheets (MSDS) and adhere to guidelines set by organizations such as the Environmental Protection Agency (EPA) and European Chemicals Agency (ECHA).
The future of N-[1-(4-Chlorophenyl)cyclopropyl]oxirane-2-carboxamide (CAS No. 2411253-35-3) lies in its adaptability to emerging scientific challenges. As the pharmaceutical and agrochemical industries continue to evolve, this compound is poised to play a pivotal role in the development of innovative solutions. Its combination of structural uniqueness and functional versatility ensures its relevance in cutting-edge research for years to come.
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